![molecular formula C9H7FN2O B1391958 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone CAS No. 1228666-59-8](/img/structure/B1391958.png)
1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
Overview
Description
Scientific Research Applications
Versatile Synthesis Techniques
- Three Component Coupling for Pyrido Fused Systems : A study explored a new reaction mechanism using a similar compound, leading to the development of a three-component coupling method. This technique is useful for synthesizing pyrazolo[3,4-b]pyridines and other bicyclic systems, such as pyrrolo[3,2-b]pyridines and furo[2,3-b]pyridines, valuable for creating combinatorial libraries in medicinal chemistry (Almansa et al., 2008).
Synthesis of Derivatives and Intermediates
- Efficient Synthesis of Fluorinated Pyrrolopyridine : A concise synthesis route for 4-fluoro-1H-pyrrolo[2,3-b]pyridine, a derivative of the compound, was developed. This synthesis utilized regioselective fluorination, highlighting the compound's versatility in creating fluorinated heterocycles (Thibault et al., 2003).
- Synthesis of Pharmaceutical Intermediate : Research focused on synthesizing 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic acid, a key pharmaceutical intermediate. The study developed a novel synthesis method, crucial for pharmaceutical applications (Wang et al., 2006).
Biological and Medicinal Applications
- Antitumor Activity in Mesothelioma Models : A study synthesized new 1H-pyrrolo[2,3-b]pyridine derivatives, demonstrating significant antitumor activity in diffuse malignant peritoneal mesothelioma models. These compounds acted as cyclin-dependent kinase 1 inhibitors, offering potential therapeutic avenues (Carbone et al., 2013).
Synthesis for Antimicrobial and Antiviral Applications
- Synthesis of Derivatives with Antiviral Activity : The synthesis of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives was investigated for potential antiviral activity. These compounds showed promise against various viral infections (Attaby et al., 2006).
Development of Novel Broad-Spectrum Agents
- Process Development of Voriconazole : A study involved the synthesis of a novel triazole antifungal agent, showcasing the compound's role in setting stereochemistry during synthesis. This research contributes to the development of broad-spectrum antifungal medications (Butters et al., 2001).
properties
IUPAC Name |
1-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOCUJDISJMTOMI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C2C=CNC2=NC=C1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30678433 | |
Record name | 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1228666-59-8 | |
Record name | 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228666-59-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30678433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.